Cas no 147381-61-1 (3-Pyridinecarbonitrile,1,2-dihydro-6-(4-methoxyphenyl)-2-oxo-4-(trifluoromethyl)-)

3-Pyridinecarbonitrile,1,2-dihydro-6-(4-methoxyphenyl)-2-oxo-4-(trifluoromethyl)- Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-6-(4-methoxyphenyl)-2-oxo-4-(trifluoromethyl)-
• 3-CYANO-4-TRIFLUOROMETHYL-6-(4'-METHOXYPHENYL)-PYRIDINE-2-ONE
• 6-(4-METHOXYPHENYL)-2-OXO-4-(TRIFLUOROMETHYL)-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 4-(TRIFLUOROMETHYL)-1,2-DIHYDRO-6-(4-METHOXYPHENYL)-2-OXOPYRIDINE-3-CARBONITRILE
• SALOR-INT L232874-1EA
• 6-(4-Methoxy-phenyl)-2-oxo-4-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
• 3-CYANO-4-TRIFLUOROMETHYL-6-(4/'-METHOXYPHENYL)-PYRIDINE-2-ONE
• DTXSID001134844
• 6-(4-methoxyphenyl)-2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• CHEMBL1470154
• 1,2-Dihydro-6-(4-methoxyphenyl)-2-oxo-4-(trifluoromethyl)-3-pyridinecarbonitrile
• AKOS005086757
• 147381-61-1
• 2-hydroxy-6-(4-methoxyphenyl)-4-(trifluoromethyl)nicotinonitrile
• 2-hydroxy-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• MLS000766641
• 6-(4-methoxyphenyl)-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• AKOS002168249
• 2T-0873
• SMR000414616
• HMS2742L07
• +Expand

• InChIKey： UEJYFUADCJOTEZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9F3N2O2/c1-21-9-4-2-8(3-5-9)12-6-11(14(15,16)17)10(7-18)13(20)19-12/h2-6H,1H3,(H,19,20)
• SMILES： COC1=CC=C(C2NC(=O)C(C#N)=C(C(F)(F)F)C=2)C=C1

Computed Properties

• Exact Mass: 294.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 294.062
• Heavy Atom Count: 21
• Complexity: 546
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• LogP: 2.94098
• PSA: 65.88000